Photodynamics of excitation energy transfer in self-assembled dyads. Evidence for back transfer†
Photochemical & Photobiological Sciences Pub Date: 2005-02-07 DOI: 10.1039/B418185A
Abstract
Three self-assembled photonic dyads comprising a zinc porphyrin donor and a free base acceptor have been studied by time-resolved fluorescence spectroscopy. The driving force of the assembly is the site selective binding of an imidazole connected to a free base porphyrin. Three spacers have been incorporated between the imidazole connector and the free base porphyrin, providing three different distances separating the donor and the acceptor. The high efficiencies and the rates of energy transfer in the set of dyads is consistent with the Förster energy transfer mechanism. Evidence for Förster back transfer has been obtained, and its efficiency and rate have been quantitatively evaluated for the first time.

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